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Compound of Interest

Compound Name: YH239-EE

Cat. No.: B15575507

Essential Safety and Handling Guide for YH239-
EE

This guide provides essential safety, handling, and disposal information for YH239-EE, a potent
p53-MDM2 antagonist intended for research use only. All personnel must review this
information and the official Safety Data Sheet (SDS) from the supplier before handling this
compound. A thorough, site-specific risk assessment is mandatory prior to commencing any
work.

Physicochemical and Hazard Data
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Property Value/iInformation Source
CAS Number 1364488-67-4 [11[2][3][4]
Molecular Formula C25H27CI2N304 [11[21[4][5]
Molecular Weight 504.4 g/mol [21[31[4][5]
Appearance Solid [4]
Solubility Soluble in DMSO [3][5]

Short-term (days to weeks): O -
Storage 4°C, dry and dark. Long-term [2][5]
(months to years): -20°C.

Potent p53-MDM2 antagonist;
induces apoptosis and cell

Biological Activity cycle arrest. For research use [L121131[4115]116]
only, not for human or

veterinary use.

Shipped as a non-hazardous
chemical for transport
purposes. However, as a
chlorinated aromatic
Hazard Class [1112]
hydrocarbon and a potent
biologically active molecule, it
should be handled with care,

assuming potential toxicity.

Personal Protective Equipment (PPE)

Given the potent biological activity and the nature of the compound as a chlorinated organic
molecule, a comprehensive approach to PPE is required to minimize exposure.[7][8][9]

e Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a common
choice for laboratory settings, but glove compatibility should be verified with the specific
solvent being used (e.g., DMSO).[10] Consider double-gloving, especially when handling
concentrated solutions.
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Eye Protection: Safety glasses with side shields are the minimum requirement.[9] For tasks
with a higher risk of splashes, such as preparing stock solutions, chemical splash goggles
are recommended.

Face Protection: When handling larger quantities or when there is a significant risk of
splashing, a face shield should be worn in conjunction with safety goggles.[8][9]

Body Protection: A fully buttoned laboratory coat must be worn at all times. For procedures
with a higher risk of contamination, consider disposable coveralls.

Respiratory Protection: While routine handling of small quantities in a well-ventilated area or
a chemical fume hood may not require respiratory protection, a risk assessment should be
performed. If there is a risk of generating aerosols or dust, a properly fitted respirator (e.g.,
an N95 for particulates or an appropriate cartridge respirator for vapors) should be used.

Operational and Disposal Plans

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
Wear appropriate PPE (lab coat, gloves, safety glasses) during unpacking.
Verify the compound identity and quantity against the order.

Store the compound according to the recommended conditions (short-term at 0-4°C, long-
term at -20°C), in a dry, dark, and well-ventilated area.[2][5]

Preparation of Solutions (Experimental Protocol):

Working Area: All handling of solid YH239-EE and preparation of stock solutions should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

Procedure:
o Don the required PPE: lab coat, double gloves, and safety goggles.

o Place an absorbent, disposable bench liner on the work surface.
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o Carefully weigh the required amount of solid YH239-EE. Avoid creating dust.

o Add the appropriate solvent (e.g., DMSO) to the solid to achieve the desired
concentration.

o Ensure the compound is fully dissolved before use in experiments.

o Clearly label the solution with the compound name, concentration, solvent, date, and your
initials.

Handling and Use:

Always handle solutions of YH239-EE with appropriate PPE.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.
Waste Disposal:

» All disposable materials contaminated with YH239-EE (e.g., pipette tips, tubes, gloves,
bench liners) must be disposed of as hazardous chemical waste.

e Collect all liquid waste containing YH239-EE in a designated, sealed, and clearly labeled
hazardous waste container.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
copious amounts of water for at least 15 minutes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

» Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection if
necessary. Cover the spill with an absorbent material, and collect it into a sealed container
for disposal as hazardous waste. Clean the spill area thoroughly.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Receiving and Inspection

tore Appropriately

Secure Storage
(0-4°C or -20°C)

repare for Handling

Don Personal Protective Equipment

(Lab Coat, Gloves, Goggles)

l

Work in Chemical Fume Hood

Decontaminate Work Area

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMSO)

Perform Experiment

Pogt-Experiment

Dispose of Waste

(Solid & Liquid Chemical Waste)

Remove and Dispose of PPE

Collect Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of YH239-EE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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